Cas no 946339-69-1 (3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo1,5-apyrimidine)

• Product Name: 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo1,5-apyrimidine
• CAS No: 946339-69-1
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 5430869
• Update Time: 2025-06-09

3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• [3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]hydrazine
• 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo1,5-apyrimidine

• Inchi： 1S/C16H19N5O2/c1-9-7-14(19-17)21-16(18-9)15(10(2)20-21)11-5-6-12(22-3)13(8-11)23-4/h5-8,19H,17H2,1-4H3
• InChI Key： OJYXQPWGPPOZAX-UHFFFAOYSA-N
• SMILES： N(C1N2N=C(C)C(C3=CC=C(OC)C(OC)=C3)=C2N=C(C)C=1)N

Additional information on 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo1,5-apyrimidine

Introduction to 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 946339-69-1)

3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine, identified by its CAS number 946339-69-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has been extensively studied for its biological activity, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine features a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. The presence of substituents such as 3,4-dimethoxyphenyl, hydrazinyl, and 2,5-dimethyl enhances its molecular complexity and influences its interactions with biological targets. This structural configuration makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for various therapeutic applications. Pyrazolo[1,5-a]pyrimidine derivatives have been particularly noted for their ability to modulate enzymatic activities involved in cancer progression, inflammation, and other diseases. The hydrazinyl moiety in 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine is particularly interesting as it can participate in covalent bond formation with biological targets, potentially leading to high-affinity interactions.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play crucial roles in cell signaling pathways. Dysregulation of kinase activity is often associated with various diseases, most notably cancer. The 3,4-dimethoxyphenyl substituent may contribute to the compound's ability to bind to the ATP-binding site of kinases by providing hydrophobic interactions and π-stacking effects. This binding can lead to the inhibition of kinase-mediated signaling cascades, thereby affecting cellular processes such as proliferation and survival.

Recent studies have highlighted the importance of optimizing the pharmacokinetic properties of small-molecule inhibitors. The 2,5-dimethyl substituents in 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine may influence its solubility and metabolic stability, which are critical factors for drug efficacy and safety. By carefully tailoring these substituents, researchers can enhance the compound's bioavailability and reduce potential side effects.

The synthesis of 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydrazinyl group necessitates careful handling to avoid unwanted side reactions such as oxidation or decomposition. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to improve yield and purity.

Evaluation of the biological activity of this compound typically involves in vitro assays that measure its interaction with target enzymes and receptors. High-throughput screening (HTS) platforms have been instrumental in identifying compounds with promising pharmacological profiles. Initial studies on 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine have shown encouraging results in inhibiting certain kinases with high selectivity.

In vivo studies are essential for assessing the efficacy and safety of potential therapeutic agents. Preclinical models are used to evaluate the compound's pharmacokinetic behavior and its effects on disease-related biomarkers. The dimethoxyphenyl moiety may contribute to tissue distribution by influencing lipid solubility and metabolic clearance rates.

The development of next-generation drugs often involves computational methods to predict biological activity and optimize molecular properties. Molecular docking simulations have been used to model the interactions between 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine and target proteins. These simulations provide valuable insights into binding mechanisms and can guide further structural modifications.

One area of particular interest is the use of this compound as a lead structure for developing antitumor agents. Kinase inhibitors derived from pyrazolo[1,5-a]pyrimidine scaffolds have shown significant promise in clinical trials for treating various cancers. The unique structural features of 3-(3,4-dimethoxyphenyl)-7-hydrazinyl-2,5-dimethylpyrazolo[1,5-a]pyrimidine make it a valuable starting point for designing more effective anticancer drugs.

The hydrazinyl group presents an opportunity for further derivatization to enhance specific pharmacological properties. For instance，introducing additional functional groups can modulate binding affinity or target specificity without compromising overall efficacy. Such modifications are often guided by structure-activity relationship (SAR) studies that correlate molecular changes with biological outcomes.

Future research directions may include exploring the compound's potential in treating inflammatory diseases and infectious disorders. The ability of pyrazolo[1， 5—a ] pyrimidine derivatives to interact with various biological targets suggests broad therapeutic applications beyond oncology.

In conclusion, 3-( 3， 4— dimethoxy phen yl ) — 7— hyd raz ini l — 2， 5— dim eth yl py ra z ol o [ 1， 5—a ] py rim id ine ( CAS No . 946339—69— 1 ) is a promis ing compoun d with poten tial therapeutic value . Its unique structure ， combi nation o f known pharmacophores ， an d encouraging preliminary data make it a worthy candidate for further investigation . Ongoing research aims to elucidate its mechan ism o f action ， optimize its pharma cok ine tic pro perties ， an d evalu ate i ts clinical applicability . p >